Cas no 22943-93-7 (1-Chloro-4-(4-isothiocyanatophenoxy)benzene)

1-Chloro-4-(4-isothiocyanatophenoxy)benzene structure
22943-93-7 structure
Product Name:1-Chloro-4-(4-isothiocyanatophenoxy)benzene
CAS No:22943-93-7
MF:C13H8ClNOS
MW:261.726720809937
CID:2836834
PubChem ID:18537315
Update Time:2025-04-21

1-Chloro-4-(4-isothiocyanatophenoxy)benzene Chemical and Physical Properties

Names and Identifiers

    • 4-(4-chlorophenoxy)-phenylisothiocyanate
    • NLAYRKIDNWMFAH-UHFFFAOYSA-N
    • DTXSID70594906
    • 22943-93-7
    • SCHEMBL3542096
    • 1-Chloro-4-(4-isothiocyanatophenoxy)benzene
    • Inchi: 1S/C13H8ClNOS/c14-10-1-5-12(6-2-10)16-13-7-3-11(4-8-13)15-9-17/h1-8H
    • InChI Key: NLAYRKIDNWMFAH-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)OC1C=CC(=CC=1)N=C=S

Computed Properties

  • Exact Mass: 261.0015127Da
  • Monoisotopic Mass: 261.0015127Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 53.7Ų
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